Cas no 820247-79-8 (1,4-Pentanediol, 1-(4-fluorophenyl)-)

• Product Name: 1,4-Pentanediol, 1-(4-fluorophenyl)-
• CAS No: 820247-79-8
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 700081
• PubChem ID: 11435554
• Update Time: 2025-04-19

1,4-Pentanediol, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanediol, 1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)pentane-1,4-diol
• 820247-79-8
• DTXSID20465758

• Inchi： 1S/C11H15FO2/c1-8(13)2-7-11(14)9-3-5-10(12)6-4-9/h3-6,8,11,13-14H,2,7H2,1H3
• InChI Key： JXMCZNHTLBOOQR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCC(C)O)O

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų